Cas no 2171728-11-1 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid
• CAS No: 2171728-11-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6452454
• PubChem ID: 165877671
• Update Time: 2025-06-14

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid
• EN300-1513331
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-3-hydroxypiperidine-3-carboxylic acid
• 2171728-11-1

• Inchi： 1S/C27H32N2O6/c1-2-8-18(24(30)29-14-7-13-27(34,17-29)25(31)32)15-28-26(33)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23,34H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： VCWBJZAYDBOMAM-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CCCN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid

Research Brief on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid (CAS: 2171728-11-1)

In recent years, the compound 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid (CAS: 2171728-11-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypiperidine-carboxylic acid moiety, has shown promise in various applications, particularly in peptide synthesis and drug development.

The primary focus of recent research has been on the role of this compound as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for amine protection due to its stability under basic conditions and ease of removal under mild conditions. The hydroxypiperidine-carboxylic acid component introduces conformational constraints, which can enhance the biological activity and stability of peptide-based therapeutics. Studies have demonstrated that incorporating this moiety into peptide sequences can improve their pharmacokinetic properties and target specificity.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 2171728-11-1 in the synthesis of cyclic peptides with enhanced membrane permeability. The researchers utilized the compound to introduce a rigid piperidine ring, which facilitated the formation of stable secondary structures. The resulting peptides exhibited improved bioavailability and efficacy in vitro and in vivo, suggesting potential applications in targeting intracellular protein-protein interactions.

Another significant advancement involves the application of 2171728-11-1 in the development of protease inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use as a key intermediate in the synthesis of novel inhibitors targeting viral proteases. The hydroxypiperidine-carboxylic acid moiety was found to interact with the active site of the protease, providing a scaffold for further optimization. Preliminary results indicated potent inhibitory activity against several viral strains, paving the way for future antiviral drug development.

In addition to its applications in peptide synthesis and drug design, 2171728-11-1 has also been investigated for its potential in bioconjugation strategies. A study in Chemical Communications (2023) reported its use in the site-specific modification of proteins, leveraging the reactivity of the Fmoc group and the carboxylic acid functionality. This approach enabled the attachment of various payloads, such as fluorescent dyes and therapeutic agents, to proteins with high efficiency and selectivity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2171728-11-1. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A publication in Organic Process Research & Development (2024) described a scalable method for the production of this compound, emphasizing green chemistry principles and minimizing the use of hazardous reagents.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-3-hydroxypiperidine-3-carboxylic acid (CAS: 2171728-11-1) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span peptide synthesis, drug development, and bioconjugation, with ongoing research aimed at overcoming synthetic challenges and expanding its utility. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.